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Compound of Interest

Compound Name: 3-(Bromomethyl)azetidine

Cat. No.: B15306718 Get Quote

Technical Guide: Physicochemical
Characterization of 3-(Bromomethyl)azetidine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the available physical properties of 3-
(Bromomethyl)azetidine and its common derivatives. Due to the limited availability of

experimental data for the parent compound, this guide also furnishes detailed, generalized

experimental protocols for the determination of melting and boiling points applicable to this and

other novel chemical entities.

Physical Properties of 3-(Bromomethyl)azetidine
and Derivatives
Direct experimental data for the melting and boiling points of 3-(Bromomethyl)azetidine in its

free base form is not readily available in the surveyed literature. However, data for its

hydrochloride salt and a common N-Boc protected intermediate, 1-Boc-3-
(bromomethyl)azetidine, have been reported. This information is crucial for researchers

working with these more stable or synthetically useful forms of the molecule.

A summary of the available quantitative data is presented in the table below. It is critical to note

that the presence of the hydrochloride salt or the tert-butoxycarbonyl (Boc) protecting group

significantly alters the physicochemical properties of the parent molecule.
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Compound
Molecular
Formula

Molecular
Weight (
g/mol )

Melting
Point (°C)

Boiling
Point (°C)

Physical
Form

3-

(Bromomethy

l)azetidine

hydrochloride

C₄H₉BrClN 186.47
No data

available

No data

available

No data

available

1-Boc-3-

(bromomethyl

)azetidine

C₉H₁₆BrNO₂ 250.13 38 - 42[1]
281.2 ± 13.0

(Predicted)[1]
Solid[1][2]

Experimental Protocols for Physical Property
Determination
The following sections detail standardized laboratory procedures for determining the melting

and boiling points of organic compounds such as 3-(Bromomethyl)azetidine.

Melting Point Determination (Capillary Method)
This method is one of the most common and accurate for determining the melting point of a

solid crystalline substance.[3]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)[4]

Capillary tubes (sealed at one end)[4][5]

Mortar and pestle

Spatula

Procedure:

Sample Preparation: Ensure the sample is completely dry and finely powdered. If necessary,

use a mortar and pestle to grind the crystals.[3]
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Loading the Capillary Tube: Invert the open end of a capillary tube and press it into the

powdered sample. A small amount of solid will be forced into the tube. Tap the sealed end of

the tube on a hard surface to compact the solid at the bottom.[4][6] The packed sample

height should be approximately 2-3 mm.[7]

Initial Rapid Determination (Optional): If the approximate melting point is unknown, a rapid

heating run can be performed to get a preliminary estimate.[4][6]

Accurate Measurement: Place the capillary tube into the heating block of the melting point

apparatus.[7] Heat the sample at a controlled, slow rate, typically 1-2 °C per minute, starting

from a temperature about 15-20 °C below the expected melting point.[4][7]

Observation and Recording: The melting range is recorded from the temperature at which

the first drop of liquid appears to the temperature at which the entire sample has completely

melted into a clear liquid.[5] A narrow melting range (0.5-1.0 °C) is indicative of a pure

substance.[5]

Boiling Point Determination (Thiele Tube Method)
This micro-method is suitable for determining the boiling point of small quantities of a liquid.[8]

Apparatus:

Thiele tube[8]

Thermometer

Small test tube or fusion tube[9]

Capillary tube (sealed at one end)[9]

Heat-resistant mineral oil

Bunsen burner or heating mantle

Clamp and stand

Procedure:
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Apparatus Setup: Fill the Thiele tube with mineral oil to a level slightly above the top of the

side arm.[8]

Sample Preparation: Place a few milliliters of the liquid sample into the small test tube.[10]

Invert a capillary tube (sealed end up) and place it inside the test tube containing the sample.

[8]

Assembly: Attach the test tube to the thermometer using a rubber band or wire, ensuring the

bottom of the test tube is aligned with the thermometer bulb.[8][9]

Heating: Immerse the assembly into the Thiele tube, making sure the sample is below the oil

level.[8][9] Gently heat the side arm of the Thiele tube.[8][9]

Observation: As the temperature rises, air trapped in the capillary tube will expand and exit

as a slow stream of bubbles. Continue heating until a continuous and rapid stream of

bubbles emerges from the open end of the capillary tube.[9]

Recording the Boiling Point: Turn off the heat and allow the apparatus to cool slowly. The

boiling point is the temperature at which the bubbling stops and the liquid is drawn back into

the capillary tube.[8][9]

Logical Workflow for Physicochemical
Characterization
The following diagram illustrates a generalized workflow for the determination of the physical

properties of a novel chemical substance.
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Physicochemical Characterization Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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